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Compound of Interest

Compound Name: Dibenzyl oxalate

Cat. No.: B1582983

An In-depth Technical Guide to the Safety Data for Dibenzyl Oxalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for dibenzyl
oxalate (CAS No. 621-06-7), compiled from publicly available Safety Data Sheets (SDS). The
information is intended to assist researchers, scientists, and drug development professionals in
the safe handling, storage, and use of this compound.

Quantitative Safety Data

The following tables summarize the key quantitative data for dibenzyl oxalate, providing a
clear comparison of its physical, chemical, and toxicological properties.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C16H1404 [1]
Molecular Weight 270.28 g/mol [1][2]
Appearance White flaked crystalline solid [31[4]
Melting Point 80-82 °C [11[5]16]
Boiling Point 235 °C @ 14 mmHg [5][6]
Density 1.2+0.1 g/cm3 [1]
Flash Point 171 °C (339.8 °F) [3][4]
Autoignition Temperature No data available [7]

Table 2: Toxicological Information

Hazard
. Category Target Organs Source
Classification
Skin Cat 2 [7]
ategor -
Corrosion/Irritation 9o
Serious Eye
o Category 2 - [7]
Damage/Eye Irritation
Specific target organ
toxicity (single Category 3 Respiratory system [7]

exposure)

Note: No quantitative toxicity data such as LD50 or LC50 values were available in the searched
documents.

Table 3: Exposure Controls and Personal Protection
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Parameter

Recommendation

Source

Engineering Controls

Ensure adequate ventilation.
Emergency eye wash
fountains and safety showers
should be close to the

workstation.

[7]

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[7]

Skin and Body Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[7]

Respiratory Protection

Follow the OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149. Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.

[7]

Experimental Protocols for Safety Assessment

While specific experimental protocols for dibenzyl oxalate were not detailed in the reviewed

Safety Data Sheets, the hazard classifications provided are based on standardized testing

methodologies, such as those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines provide a framework for the evaluation of chemical

safety.
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Skin Irritation/Corrosion (Based on OECD Guideline 439)

The in vitro skin irritation test using reconstructed human epidermis (RhE) is a common
method. The protocol generally involves the following steps:

Tissue Preparation: Reconstructed human epidermis tissue cultures are equilibrated under
controlled conditions.

o Application of Test Substance: A small amount of dibenzyl oxalate is applied topically to the
surface of the tissue.

 Incubation: The treated tissues are incubated for a specific period (e.g., 60 minutes).

 Viability Assessment: After incubation, the tissue is rinsed and cell viability is determined
using a quantitative method, such as the MTT assay. A reduction in cell viability below a
certain threshold (e.g., 50%) indicates that the substance is an irritant.

Serious Eye Damage/Eye Irritation (Based on OECD
Guideline 492)

The Reconstructed human Cornea-like Epithelium (RhCE) test method is a validated in vitro
method for identifying chemicals that can cause serious eye damage or irritation. The general
procedure is as follows:

o Tissue Culture: RhCE tissues are cultured to form a multi-layered epithelium.
o Exposure: The test chemical is applied to the corneal surface for a defined period.

¢ Endpoint Measurement: Tissue viability is assessed, typically using the MTT assay. The level
of cytotoxicity is used to classify the irritation potential of the substance.

Flash Point Determination

The flash point of a solid like dibenzyl oxalate can be determined using a closed-cup or open-
cup method. The general principle involves:

o Sample Preparation: A specified amount of the solid is placed in the test cup.
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e Heating: The sample is heated at a slow, constant rate.

e Ignition Source Application: An ignition source (e.g., a small flame) is passed over the cup at
regular temperature intervals.

o Observation: The flash point is the lowest temperature at which the vapors above the
substance ignite momentarily upon application of the ignition source.

Visualizations

The following diagrams illustrate key logical workflows and relationships relevant to the safety

data of dibenzyl oxalate.
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Dibenzyl Oxalate Spill Response Workflow
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GHS Hazard Classification Logic for Dibenzyl Oxalate

Handling and Storage Recommendations

Based on the available safety data, the following procedures are recommended for handling

and storing dibenzyl oxalate:

» Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly

after handling.[7]
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o Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.
Store away from incompatible materials such as strong oxidizing agents.[7]

First-Aid Measures

In case of exposure to dibenzyl oxalate, the following first-aid measures should be taken:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[7]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention.[7]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[7]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[7]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors. Hazardous combustion products include carbon monoxide (CO) and carbon dioxide
(CO2).[7]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[7]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). Users should always consult the most current SDS for
dibenzyl oxalate from their supplier before handling the material. The information provided
here is based on publicly available data and may not be exhaustive. No warranty, expressed or
implied, is made.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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